Cas no 1805922-26-2 (5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1805922-26-2
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4874182
• Update Time: 2025-09-27

5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-6(10)5-4(8(14)15)3(1-11)2-12-7(5)13/h2,6H,(H,12,13)(H,14,15)
• InChI Key： ANDWWWMZYZOJJI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C#N)C=1C(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 442
• XLogP3: -0.5
• Topological Polar Surface Area: 90.2

Additional information on 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1805922-26-2, known as 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid, is a fascinating molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of interest in both academic and industrial settings.

5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is characterized by its pyridine ring, which serves as the core structure. The presence of a cyano group at the 5-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position introduces significant electronic and steric effects, influencing its reactivity and biological properties. The carboxylic acid group at the 4-position further enhances its versatility, enabling various functionalization possibilities.

Recent studies have highlighted the potential of 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The compound's ability to modulate key biological pathways, such as those involving kinases and transcription factors, has been extensively investigated.

In addition to its pharmacological applications, 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials and sensors. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its exploration in these emerging fields.

The synthesis of 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring its suitability for both laboratory-scale studies and potential industrial applications.

From an environmental perspective, 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid exhibits favorable biodegradation characteristics under specific conditions, making it an eco-friendly option for certain applications. Its stability under various environmental conditions has also been studied, providing insights into its long-term sustainability.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1805922-26-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike.